54-17-1

D-Glucose

• CAS RN:
• 54-17-1

• Formula:
• C6H12O6

• InChI:
• InChI=1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3-,4+,5-,6?/m1/s1

• InChIKey:
• WQZGKKKJIJFFOK-GASJEMHNSA-N

• D-glucopyranose is a glucopyranose having D-configuration. It has a role as a human metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a D-glucose and a glucopyranose.
  D-Glucose is a natural product found in Phytolacca americana, Gentianopsis crinita, and other organisms with data available.
  A primary source of energy for living organisms. It is naturally occurring and is found in fruits and other parts of plants in its free state. It is used therapeutically in fluid and nutrient replacement.

4,5-Bis(4-fluoroanilino)cyclohexa-3,5-diene-1,2-dione

• CAS RN:
• 854-17-1

• Formula:
• C18H12F2N2O2

• InChI:
• InChI=1S/C18H12F2N2O2/c19-11-1-5-13(6-2-11)21-15-9-17(23)18(24)10-16(15)22-14-7-3-12(20)4-8-14/h1-10,21-22H

• InChIKey:
• VBVKUMODCCEOKC-UHFFFAOYSA-N

• 4,5-Bis(4-fluoroanilino)cyclohexa-3,5-diene-1,2-dione is a useful research compound. Its molecular formula is C18H12F2N2O2 and its molecular weight is 326.3 g/mol. The purity is usually 95%.

6'-Hydroxy-2'-(tetrahydropyran-2-yloxy)acetophenone

• CAS RN:
• 63854-17-1

• Formula:
• C13H16O4

• InChI:
• InChI=1S/C13H16O4/c1-9(14)13-10(15)5-4-6-11(13)17-12-7-2-3-8-16-12/h4-6,12,15H,2-3,7-8H2,1H3

• InChIKey:
• UOVMXPNLPFPZED-UHFFFAOYSA-N

• 6'-Hydroxy-2'-(tetrahydropyran-2-yloxy)acetophenone is a useful research compound. Its molecular formula is C13H16O4 and its molecular weight is 236.26 g/mol. The purity is usually 95%.

2,2-Bis(methoxymethyl)-1,3-dipropoxy-propane

Usually In Stock

• CAS RN:
• 92154-17-1

• Formula:
• C13H28O4

• InChI:
• InChI=1S/C13H28O4/c1-5-7-16-11-13(9-14-3,10-15-4)12-17-8-6-2/h5-12H2,1-4H3

• InChIKey:
• IWXSNWDBDZLKPF-UHFFFAOYSA-N

• 2,2-Bis(methoxymethyl)-1,3-dipropoxy-propane is a useful research compound. Its molecular formula is C13H28O4 and its molecular weight is 248.36 g/mol. The purity is usually 95%.

9H-fluorene-2-sulfonyl chloride

In Stock

• CAS RN:
• 13354-17-1

• Formula:
• C13H9ClO2S

• InChI:
• InChI=1S/C13H9ClO2S/c14-17(15,16)11-5-6-13-10(8-11)7-9-3-1-2-4-12(9)13/h1-6,8H,7H2

• InChIKey:
• OOCRPNTZVSMEIJ-UHFFFAOYSA-N

• 9H-fluorene-2-sulfonyl chloride is a useful research compound. Its molecular formula is C13H9ClO2S and its molecular weight is 264.73 g/mol. The purity is usually 95%.

2-(p-(2-(o-Fluorophenyl)-1,2,3,4-tetrahydro-1-naphthyl)phenoxy)triethylamine citrate

• CAS RN:
• 13754-17-1

• Formula:
• C34H40FNO8

• InChI:
• InChI=1S/C28H32FNO.C6H8O7/c1-3-30(4-2)19-20-31-23-16-13-22(14-17-23)28-24-10-6-5-9-21(24)15-18-26(28)25-11-7-8-12-27(25)29;7-3(8)1-6(13,5(11)12)2-4(9)10/h5-14,16-17,26,28H,3-4,15,18-20H2,1-2H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)

• InChIKey:
• AZSKBTXNSLBWNO-UHFFFAOYSA-N

• 2-(p-(2-(o-Fluorophenyl)-1,2,3,4-tetrahydro-1-naphthyl)phenoxy)triethylamine citrate is a useful research compound. Its molecular formula is C34H40FNO8 and its molecular weight is 609.7 g/mol. The purity is usually 95%.

3-(2-Thiomethylphenyl)propiophenone

In Stock

• CAS RN:
• 898754-17-1

• Formula:
• C16H16OS

• InChI:
• InChI=1S/C16H16OS/c1-18-16-10-6-5-9-14(16)11-12-15(17)13-7-3-2-4-8-13/h2-10H,11-12H2,1H3

• InChIKey:
• XQLOGODZILBMFN-UHFFFAOYSA-N

• 3-(2-Thiomethylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H16OS and its molecular weight is 256.4 g/mol. The purity is usually 95%.

Ethyl 3-[(3-fluorophenyl)sulfamoyl]-1-benzothiophene-2-carboxylate

In Stock

• CAS RN:
• 932354-17-1

• Formula:
• C17H14FNO4S2

• InChI:
• InChI=1S/C17H14FNO4S2/c1-2-23-17(20)15-16(13-8-3-4-9-14(13)24-15)25(21,22)19-12-7-5-6-11(18)10-12/h3-10,19H,2H2,1H3

• InChIKey:
• YGWZHVGBFVNVIQ-UHFFFAOYSA-N

• Ethyl 3-[(3-fluorophenyl)sulfamoyl]-1-benzothiophene-2-carboxylate is a useful research compound. Its molecular formula is C17H14FNO4S2 and its molecular weight is 379.42. The purity is usually 95%.

3-(3-Fluorobenzyl)cyclobutanecarboxylic acid

In Stock

• CAS RN:
• 1399654-17-1

• Formula:
• C12H13FO2

• InChI:
• InChI=1S/C12H13FO2/c13-11-3-1-2-8(7-11)4-9-5-10(6-9)12(14)15/h1-3,7,9-10H,4-6H2,(H,14,15)

• InChIKey:
• DOSFIRHSGICRHD-UHFFFAOYSA-N

• 3-(3-Fluorobenzyl)cyclobutanecarboxylic acid is a useful research compound. Its molecular formula is C12H13FO2 and its molecular weight is 208.23 g/mol. The purity is usually 95%.

(R)-3-Methyl-pyrrolidine-1,3-dicarboxylic acid 1-benzyl ester

In Stock

• CAS RN:
• 1412254-17-1

• Formula:
• C14H17NO4

• InChI:
• InChI=1S/C14H17NO4/c1-14(12(16)17)7-8-15(10-14)13(18)19-9-11-5-3-2-4-6-11/h2-6H,7-10H2,1H3,(H,16,17)/t14-/m1/s1

• InChIKey:
• PVHTZUOXJDYNBQ-CQSZACIVSA-N

• (R)-3-Methyl-pyrrolidine-1,3-dicarboxylic acid 1-benzyl ester is a useful research compound. Its molecular formula is C14H17NO4 and its molecular weight is 263.29 g/mol. The purity is usually 95%.

5-(1-methyl-1H-pyrazol-4-yl)-2-[(1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}piperidin-4-yl)oxy]pyrimidine

In Stock

• CAS RN:
• 2549054-17-1

• Formula:
• C20H23N7O3

• InChI:
• InChI=1S/C20H23N7O3/c1-25-13-15(11-23-25)14-9-21-20(22-10-14)30-16-3-6-26(7-4-16)18(28)17-12-24-27-5-2-8-29-19(17)27/h9-13,16H,2-8H2,1H3

• InChIKey:
• MWVMYIJSTDEQIX-UHFFFAOYSA-N

• 5-(1-methyl-1H-pyrazol-4-yl)-2-[(1-{5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carbonyl}piperidin-4-yl)oxy]pyrimidine is a useful research compound. Its molecular formula is C20H23N7O3 and its molecular weight is 409.4 g/mol. The purity is usually 95%.